Cas no 1873-88-7 (Heptamethyltrisiloxane)

Heptamethyltrisiloxane structure

Product Name:Heptamethyltrisiloxane

CAS No:1873-88-7

Molecular Formula:C₇H₂₁O₂Si₃

Molecular Weight:221.4969

MDL:MFCD00048000

CID:42112

PubChem ID:24863086

Heptamethyltrisiloxane Properties

Names and Identifiers

- 1,1,1,3,5,5,5-Heptamethyltrisiloxane
- Heptamethyltrisiloxane, commercial grade (40M40)
- Bis(trimethylsiloxy)methylsilane
- Methylbis(Trimethylsilyloxy)Silane
- Heptamethyltrisiloxane
- methyl-bis(trimethylsilyloxy)silicon
- H-307 Heptamethyltrisiloxane
- (Me3SiO)2MeSiH
- (TMSO)2MeSi
- 1,1,1,3,5,5,5-Heptamethyltrisiloxane(Bis(trimethylsiloxy)methylsilane)
- HSi(OSiMe3)2Me
- HSi(OSMe3)2Me
- HSi(OTMS)2Me
- MDHM
- Methylpolysilicone
- Trisiloxane,1,1,1,3,5,5,5-heptamethyl
- Bis(trimethylsiloxy)
- 40M40,commercialgrade
- 3H-Heptamethyltrisiloxane
- Methylbis(trimethylsiloxy)silane
- 1,1,1,3,5,5,5-heptamethyl-trisiloxan
- Bis-(trimethylsilyloxy)-methylsilane
- 40M25)
- Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-
- RVY9659R8C
- DSSTox_CID_18795
- Methicone (20 CST)
- Methicone
- Kf 99
- DSSTox_RID_82383
- DSSTox_RID_79394
- DSSTox_GSID_47501
- DSSTox_GSID_38795
- Poly methyl hydrogen siloxane
- di(trimethyls
- H1267
- SCHEMBL41518
- CHEMBL3988892
- NCGC00254970-01
- NCGC00256718-01
- 1873-88-7
- heptamethyl trisiloxane
- Tox21_302481
- CAS-1873-88-7
- 2,2,4,6,6-pentamethyl-3,5-dioxa-2,4,6-trisilaheptan-4-yl
- Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-,
- HEPTAMETHYL TRISILOXANE [USP-RS]
- di(trimethylsiloxy)methylsilane
- CAS-9004-73-3
- SWGZAKPJNWCPRY-UHFFFAOYSA-N
- MFCD00048000
- AKOS015840182
- EC 217-496-1
- S09300
- Tox21_301069
- UNII-RVY9659R8C
- Hptso//Heptamethyltrisiloxane
- 26403-67-8
- BS-15733
- DTXCID9018795
- NCGC00248277-01
- CS-W014234
- DB-018681
- SIB-1844
- EINECS 217-496-1
- +Expand
- MDL： MFCD00048000
- InChIKey： SWGZAKPJNWCPRY-UHFFFAOYSA-N
- Inchi： 1S/C7H21O2Si3/c1-10(8-11(2,3)4)9-12(5,6)7/h1-7H3
- SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H] |^1:14|

Computed Properties

Exact Mass: 222.09300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 221.084935
Heavy Atom Count: 12
Complexity: 121
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Topological Polar Surface Area: 18.5

Experimental Properties

LogP: 2.53970
PSA: 18.46000
Refractive Index: n20/D 1.382(lit.)
Water Partition Coefficient: Miscible with acetone, ethanol, diethyl ether. Insoluble in water.
Boiling Point: 142 °C(lit.)
Melting Point: <0°C
Vapor Pressure: 2.7±0.3 mmHg at 25°C
Flash Point: Fahrenheit: 71.6 ° f
Celsius: 22 ° c
Solubility: Miscible with acetone, ethanol, diethyl ether. Insoluble in water.
Color/Form: Not determined
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
Solubility: Not determined
Sensitiveness: Sensitive to humidity
Density: 0.819 g/mL at 25 °C(lit.)

Heptamethyltrisiloxane Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R10; R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H225-H315-H319
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Prompt：dangerous
Storage Condition：Argon filled storage
PackingGroup：II
Risk Phrases： 10-36/37/38
Signal Word：Danger
TSCA：Yes
HazardClass：3
FLUKA BRAND F CODES：10-21

Heptamethyltrisiloxane Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Heptamethyltrisiloxane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003OTA-5g	1,1,1,3,5,5,5-Heptamethyltrisiloxane	1873-88-7	98%	5g	$8.00	2024-06-17
A2B Chem LLC	AB71326-5g	1,1,1,3,5,5,5-Heptamethyltrisiloxane	1873-88-7	98%	5g	$8.00	2024-04-20
Aaron	AR003P1M-5g	1,1,1,3,5,5,5-Heptamethyltrisiloxane	1873-88-7	98%	5g	$3.00
abcr	AB110883-10 g	Bis(trimethylsiloxy)methylsilane, 97%; .	1873-88-7	97%	10 g	€55.80	2023-07-20
Ambeed	A913309-5g	1,1,1,3,5,5,5-Heptamethyltrisiloxane	1873-88-7	98%	5g	$10.0	2024-07-28
eNovation Chemicals LLC	D618178-100g	Bis(trimethylsiloxy)methylsilane	1873-88-7	97%	100g	$200	2022-10-11
Fluorochem	S02350-25ml	Bis(trimethylsiloxy)methylsilane	1873-88-7	95%	25ml	￡16.00	2022-02-28
TRC	H281130-10ml	Heptamethyltrisiloxane	1873-88-7		10ml	$ 152.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H60586-50ml	Bis(trimethylsiloxy)methylsilane, 97%	1873-88-7	97%	50ml	￥3025.00	2023-03-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H138408-100ml	Heptamethyltrisiloxane	1873-88-7	≥98.0%(GC)	100ml	¥76.90	2023-09-02